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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzyl bromide

Cat. No.: B1337761

An In-depth Technical Guide to 2-Bromo-4-
fluorobenzyl bromide

This document provides a comprehensive overview of 2-Bromo-4-fluorobenzyl bromide (also
known as 4-Bromo-1-(bromomethyl)-2-fluorobenzene), a critical intermediate in the fields of
pharmaceutical and agrochemical research. Its unique disubstituted pattern, featuring both
bromine and fluorine atoms, makes it a valuable building block for the synthesis of complex
organic molecules and active pharmaceutical ingredients (APIs).[1][2] The strategic placement
of these halogens can significantly influence the pharmacokinetic and pharmacodynamic
profiles of target compounds, aiding in the development of novel therapeutics.[1][3]

Molecular Structure and Chemical Formula

2-Bromo-4-fluorobenzyl bromide is a disubstituted toluene derivative. The core structure
consists of a benzene ring substituted with a bromine atom at position 2, a fluorine atom at
position 4, and a bromomethyl group at position 1.

Molecular Formula: C7HsBrz2F[4][5][6][7]

IUPAC Name: 4-bromo-1-(bromomethyl)-2-fluorobenzene[5][6]

SMILES: C1=CC(=C(C=C1Br)F)CBr[4][5]

INChl Key: XMHNLZXYPAULDF-UHFFFAOY SA-N[5][6]
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The presence of the benzyl bromide moiety provides a highly reactive site for nucleophilic
substitution and alkylation reactions, while the bromo and fluoro groups on the aromatic ring
offer opportunities for cross-coupling reactions and modulation of the electronic properties of
the molecule.[2][8]

Physicochemical Properties

The quantitative data for 2-Bromo-4-fluorobenzyl bromide are summarized in the table
below. These properties are essential for its handling, storage, and application in synthetic

chemistry.
Property Value Source(s)
Molecular Weight 267.92 g/mol [415117]

White to pale cream or light
Appearance [61[7]
yellow crystals/powder

Melting Point 33-39 °C [61[7]
Boiling Point 126 °C at 19 mmHg [7]
Density 1.9094 g/mL at 25°C [7]
CAS Number 76283-09-5 [516]17]

Experimental Protocols: Synthesis

Several synthetic routes to 2-Bromo-4-fluorobenzyl bromide have been established. A
common and direct method is the radical bromination of the corresponding toluene derivative.

Protocol: Radical Bromination of 2-Bromo-4-fluorotoluene[9]

This procedure involves the side-chain bromination of 2-bromo-4-fluorotoluene using N-
bromosuccinimide (NBS) as the bromine source and a radical initiator.

o Reaction Setup: A mixture of 2-bromo-4-fluorotoluene (0.40 mole), N-bromosuccinimide
(0.40 mole), and benzoyl peroxide (0.03 mole) is prepared in carbon tetrachloride (450 ml).
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e Initiation: The reaction mixture is heated to reflux to initiate the radical chain reaction. The
progress of the reaction can be monitored by techniques such as Gas Chromatography (GC)
or Thin Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled, and the succinimide byproduct is
removed by filtration.

 Purification: The filtrate is concentrated under reduced pressure to yield the crude product.
Further purification can be achieved through recrystallization or column chromatography to
afford pure 2-bromo-4-fluorobenzyl bromide.

Another documented approach involves a multi-step synthesis starting from more readily
available materials like para-aminotoluene, proceeding through nitration, diazotization,
bromination, reduction, and finally, optical bromination to yield the target compound.[10]

Applications in Research and Drug Development

2-Bromo-4-fluorobenzyl bromide serves as a key building block in the synthesis of novel
organic compounds, particularly within the pharmaceutical and agrochemical industries.[2]

o Pharmaceutical Synthesis: The compound is utilized in the construction of complex
molecular scaffolds for APIs.[1] For instance, it may be used in the synthesis of 1-(2-fluoro-4-
(1-methyl-1H-pyrazol-4-yl)benzyl)indoline-2,3-dione, a potential therapeutic agent.[7] The
reactive benzyl bromide handle allows for its attachment to various core structures, while the
halogenated phenyl ring can be further functionalized.

e Medicinal Chemistry: The introduction of fluorine and bromine atoms into a drug candidate
can significantly alter its metabolic stability, lipophilicity, and binding affinity, which are critical
parameters in drug design.[3][8]

» Organic Synthesis: Beyond drug development, it is a versatile reagent for various organic
transformations, including alkylations and the synthesis of other substituted benzyl
derivatives.[2]

Visualization of Synthetic Pathway
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The following diagram illustrates the synthesis of 2-Bromo-4-fluorobenzyl bromide via the
radical bromination of 2-Bromo-4-fluorotoluene.

2-Bromo-4-fluorotoluene N-Bromosuccinimide (NBS)

/\

Benzoyl Peroxide (Initiator)
Carbon Tetrachloride (Solvent)
Heat (A)

Radical Bromination

2-Bromo-4-fluorobenzyl bromide
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Caption: Synthesis of 2-Bromo-4-fluorobenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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